Cas no 1187451-41-7 (Omidenepag)

• Product Name: Omidenepag
• CAS No: 1187451-41-7
• MF: C₂₃H₂₂N₆O₄S
• MW: 478.523582935333
• CID: 4766402
• Update Time: 2025-06-11

Omidenepag Chemical and Physical Properties

Names and Identifiers

• Omidenepag
• Z95F9F9LU4
• (6-((N-(4-(1H-Pyrazol-1-yl)benzyl)pyridine-3-sulfonamido)methyl)pyridin-2-yl)glycine
• Omidenepag [USAN]
• Omidenepag (USAN/INN)
• GTPL10315
• BDBM50506546
• UR7276
• D10965
• Q27295172
• 2-[[6-[[(4-pyrazol-1-ylphenyl)methyl-pyridin-3-ylsulfonylamino]methyl]pyridin-2-yl]amino]acetic acid
• Glycine, N-(6-((((4-(1H-pyrazol-1-yl)phenyl)methyl)(3-pyridinylsulfonyl)amino)methyl)-2-pyridinyl)-
• N-(6-((N-((

• Inchi： 1S/C23H22N6O4S/c30-23(31)15-25-22-6-1-4-19(27-22)17-28(34(32,33)21-5-2-11-24-14-21)16-18-7-9-20(10-8-18)29-13-3-12-26-29/h1-14H,15-17H2,(H,25,27)(H,30,31)
• InChI Key： YHGSTSNEOJUIRN-UHFFFAOYSA-N
• SMILES： S(C1C=NC=CC=1)(N(CC1C=CC=C(NCC(=O)O)N=1)CC1C=CC(=CC=1)N1C=CC=N1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 34
• Rotatable Bond Count: 10
• Complexity: 755
• XLogP3: 1.8
• Topological Polar Surface Area: 139

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on Omidenepag

Omidenepag (CAS No. 1187451-41-7): A Comprehensive Overview of Its Mechanism, Applications, and Research Advances

Omidenepag, with the CAS number 1187451-41-7, is a selective prostaglandin E2 (PGE2) receptor subtype 2 (EP2) agonist that has garnered significant attention in ophthalmology and cardiovascular research. This compound, also known by its developmental code name OMD, is recognized for its potential therapeutic applications, particularly in lowering intraocular pressure (IOP) and treating glaucoma. Its unique mechanism of action distinguishes it from traditional prostaglandin analogs, making it a subject of intense scientific exploration.

The growing interest in Omidenepag is reflected in the surge of searches for terms like "Omidenepag mechanism of action", "Omidenepag vs. latanoprost", and "Omidenepag clinical trials". Researchers and clinicians are particularly intrigued by its ability to activate the EP2 receptor without the side effects commonly associated with other prostaglandin-based therapies, such as conjunctival hyperemia or eyelash growth. This specificity has positioned Omidenepag isopropyl (its prodrug form) as a promising candidate for next-generation ocular hypotensive agents.

From a molecular perspective, Omidenepag (CAS 1187451-41-7) exhibits high selectivity for the EP2 receptor, which plays a crucial role in aqueous humor dynamics. Unlike non-selective prostaglandin analogs, this targeted action minimizes off-target effects while maintaining efficacy. Recent studies, including those indexed in PubMed under search queries like "Omidenepag efficacy studies", have demonstrated its ability to reduce IOP by approximately 20-30% in both animal models and human trials, rivaling the performance of first-line glaucoma medications.

The pharmaceutical development of Omidenepag addresses several unmet needs in ocular therapeutics. Patients frequently search for "new glaucoma treatments 2023" or "alternatives to prostaglandin eye drops", reflecting the demand for innovative solutions. The compound's metabolic stability and favorable pharmacokinetic profile, including its conversion to the active form in ocular tissues, contribute to its once-daily dosing potential—a significant advantage in patient compliance compared to multi-dose regimens.

Beyond ophthalmology, research into CAS 1187451-41-7 has expanded to explore its potential in neuroprotection and vascular regulation. The EP2 receptor's involvement in inflammatory pathways has led to investigations of Omidenepag's role in retinal neuroprotection, a hot topic in search trends like "glaucoma and neuroprotection". Preliminary data suggest possible benefits in preserving retinal ganglion cells, which could revolutionize the management of neurodegenerative ocular diseases.

The synthesis and characterization of Omidenepag represent a triumph of medicinal chemistry. Analytical techniques such as HPLC and mass spectrometry confirm the compound's high purity (>98%), meeting stringent pharmaceutical standards. This quality assurance is critical for researchers sourcing the material, as evidenced by frequent searches for "Omidenepag supplier" or "CAS 1187451-41-7 specifications" in scientific procurement databases.

Comparative clinical studies have become a focal point in evaluating Omidenepag's therapeutic profile. Head-to-head trials against established drugs, often searched as "Omidenepag versus tafluprost" or "Omidenepag safety profile", have shown non-inferiority in efficacy with potentially better tolerability. These findings are particularly relevant given the increasing emphasis on personalized medicine in ophthalmology, where treatment selection considers both efficacy and individual patient response patterns.

The future trajectory of Omidenepag (CAS No. 1187451-41-7) research appears promising, with ongoing investigations into novel delivery systems. Search terms like "sustained-release Omidenepag" and "contact lens drug delivery for glaucoma" reflect the intersection of pharmaceutical innovation and patient convenience. Such advancements could further enhance the compound's clinical utility and market potential in the global ophthalmic therapeutics sector.

In conclusion, Omidenepag represents a significant advancement in receptor-targeted ocular pharmacology. Its development addresses key limitations of existing therapies while opening new avenues for research into EP2 receptor modulation. As clinical experience grows and formulations evolve, this compound is poised to make substantial contributions to the management of ocular hypertension and related conditions, fulfilling the needs expressed in countless searches for "better glaucoma treatments" and "innovative eye pressure medications".